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Cat. No.: B1595959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Stearyl laurate, the ester of stearyl alcohol and lauric acid, is a versatile ingredient in the

cosmetic and pharmaceutical industries, valued for its emollient, skin-conditioning, and

texturizing properties. As a non-greasy lipid, it finds application in a wide array of formulations,

including moisturizers, lotions, creams, and color cosmetics. Its primary function is to form a

semi-occlusive film on the skin, which helps to reduce transepidermal water loss (TEWL) and

maintain skin hydration. Furthermore, stearyl laurate contributes to the sensory profile of

cosmetic products, imparting a smooth and soft feel.

This document provides detailed application notes and experimental protocols for researchers

and formulators interested in evaluating the efficacy and properties of stearyl laurate in

cosmetic science.
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Property Value Reference

INCI Name Stearyl Laurate -

CAS Number 3234-84-2 [1]

Molecular Formula C30H60O2 [1]

Molecular Weight 452.8 g/mol [1]

Appearance White to off-white waxy solid -

Solubility Oil Soluble -

Applications in Cosmetic Science
Stearyl laurate is utilized in cosmetic formulations for several key functions:

Emollient: It softens and soothes the skin by forming a protective layer that helps to prevent

moisture loss.

Skin Conditioning Agent: It helps to maintain the skin in good condition, improving its texture

and appearance.

Texture Enhancer: It contributes to the viscosity and spreadability of creams and lotions,

providing a desirable sensory experience.

Opacifying Agent: In some formulations, it can be used to make the product opaque.

Quantitative Data on Performance
The following tables present illustrative quantitative data based on typical performance

characteristics of emollients similar to stearyl laurate. These are intended to provide a

framework for experimental design and data interpretation.

Table 1: Effect of Stearyl Laurate on Skin Hydration (Corneometry)
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Formulation ID
Stearyl
Laurate Conc.
(% w/w)

Baseline
Hydration
(Arbitrary
Units)

Hydration after
2 hours
(Arbitrary
Units)

% Increase in
Hydration

F1 (Control) 0 35.2 ± 2.1 36.1 ± 2.3 2.6%

F2 2 35.5 ± 2.5 45.8 ± 3.0 29.0%

F3 5 35.1 ± 2.0 52.3 ± 3.5 49.0%

F4 10 35.8 ± 2.4 58.7 ± 3.8 63.9%

Table 2: Effect of Stearyl Laurate on Transepidermal Water Loss (TEWL)

Formulation ID
Stearyl
Laurate Conc.
(% w/w)

Baseline
TEWL (g/m²/h)

TEWL after 2
hours (g/m²/h)

% Reduction
in TEWL

F1 (Control) 0 12.5 ± 1.5 12.3 ± 1.6 1.6%

F2 2 12.8 ± 1.8 9.6 ± 1.2 25.0%

F3 5 12.6 ± 1.6 7.8 ± 1.1 38.1%

F4 10 12.9 ± 1.9 6.2 ± 0.9 51.9%

Table 3: Effect of Stearyl Laurate on Formulation Viscosity

Formulation ID
Stearyl Laurate Conc. (%
w/w)

Viscosity (cP) at 25°C

F1 (Control) 0 8,500 ± 250

F2 2 12,300 ± 300

F3 5 18,700 ± 450

F4 10 25,100 ± 500
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Table 4: Sensory Evaluation of Formulations Containing Stearyl Laurate

Formulation ID
Stearyl
Laurate Conc.
(% w/w)

Spreadability
(1-10 scale)

Absorptivity
(1-10 scale)

Greasiness (1-
10 scale)

F1 (Control) 0 6.5 ± 0.8 7.0 ± 0.5 5.5 ± 0.7

F2 2 7.5 ± 0.6 6.5 ± 0.6 4.0 ± 0.5

F3 5 8.0 ± 0.5 6.0 ± 0.7 3.0 ± 0.4

F4 10 8.5 ± 0.4 5.5 ± 0.8 2.5 ± 0.5

Experimental Protocols
The following are detailed protocols for key experiments to evaluate the performance of stearyl
laurate in cosmetic formulations.

Protocol 1: Evaluation of Skin Hydration by
Corneometry
Objective: To quantify the effect of stearyl laurate on skin surface hydration.

Equipment:

Corneometer® (e.g., CM 825, Courage + Khazaka)

Controlled environment room (20-22°C, 40-60% relative humidity)

Test formulations (control and with varying concentrations of stearyl laurate)

Volunteer panel (n≥10) with dry to normal skin types

Procedure:

Volunteer Acclimatization: Volunteers acclimatize in the controlled environment room for at

least 20 minutes before measurements.
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Test Site Demarcation: Mark out test sites (e.g., 2x2 cm squares) on the volar forearms of

each volunteer.

Baseline Measurement: Take baseline skin hydration readings from each test site using the

Corneometer®. The probe is pressed gently onto the skin, and the measurement is recorded

in arbitrary units (A.U.).[2]

Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of each test formulation

to the designated test sites.

Post-Application Measurements: At specified time points (e.g., 1, 2, 4, and 8 hours) after

application, repeat the hydration measurements on each test site.

Data Analysis: Calculate the mean and standard deviation of the hydration values for each

formulation at each time point. The percentage increase in hydration is calculated relative to

the baseline.

Preparation Measurement Analysis

Volunteer Acclimatization Test Site Demarcation Baseline Corneometry Product Application Post-Application Corneometry Data Analysis & Comparison

Click to download full resolution via product page

Workflow for Skin Hydration Evaluation.

Protocol 2: Evaluation of Transepidermal Water Loss
(TEWL)
Objective: To assess the occlusive properties of stearyl laurate by measuring its effect on

TEWL.

Equipment:

Tewameter® (e.g., TM 300, Courage + Khazaka)
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Controlled environment room (20-22°C, 40-60% relative humidity)

Test formulations

Volunteer panel (n≥10)

Procedure:

Volunteer Acclimatization: As in Protocol 1.

Test Site Demarcation: As in Protocol 1.

Baseline Measurement: Measure the baseline TEWL from each test site using the

Tewameter®. The probe is held gently on the skin surface until a stable reading is obtained

(g/m²/h).[3]

Product Application: Apply a standardized amount of each formulation to the test sites.

Post-Application Measurements: At specified time points, repeat the TEWL measurements.

Data Analysis: Calculate the mean and standard deviation of TEWL values. The percentage

reduction in TEWL is calculated relative to the baseline.
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Experimental Workflow for TEWL Measurement.
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Protocol 3: Viscosity Measurement of Formulations
Objective: To determine the effect of stearyl laurate concentration on the viscosity of a

cosmetic emulsion.

Equipment:

Rotational viscometer (e.g., Brookfield DV-E) with appropriate spindle

Temperature-controlled water bath (25°C)

Beakers

Test formulations

Procedure:

Sample Preparation: Place the test formulations in a temperature-controlled water bath at

25°C for at least 2 hours to ensure thermal equilibrium.

Viscometer Setup: Calibrate the viscometer according to the manufacturer's instructions.

Select a spindle and rotational speed appropriate for the expected viscosity of the samples.

Measurement: Immerse the spindle into the center of the sample, ensuring it is submerged

to the marked level. Start the viscometer and allow the reading to stabilize (typically 30-60

seconds).

Data Recording: Record the viscosity reading in centipoise (cP).

Replicates: Perform the measurement in triplicate for each formulation and calculate the

average viscosity.

Protocol 4: Sensory Evaluation of Formulations
Objective: To assess the sensory attributes of cosmetic formulations containing stearyl
laurate.

Equipment:
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Test formulations (blind-coded)

Trained sensory panel (n≥10)

Standardized evaluation forms

Controlled environment for evaluation

Procedure:

Panelist Training: Train panelists to identify and rate specific sensory attributes (e.g.,

spreadability, absorptivity, greasiness) on a defined scale (e.g., 1-10).

Sample Presentation: Provide panelists with a standardized amount of each blind-coded

formulation.

Evaluation: Instruct panelists to apply the product to a designated area (e.g., back of the

hand or forearm) and evaluate the predefined sensory attributes at specific time points (e.g.,

during application, 1 minute after, and 5 minutes after).

Data Collection: Panelists record their ratings on the evaluation forms.

Data Analysis: Compile the data and calculate the mean scores for each attribute for each

formulation. Statistical analysis (e.g., ANOVA) can be used to determine significant

differences between formulations.

Setup Evaluation Data Handling

Panelist Training Sample Coding Product Application Sensory Assessment Data Collection Statistical Analysis
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Logical Flow of Sensory Evaluation.
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Stearyl laurate is a valuable ingredient in cosmetic science, offering significant benefits in

terms of skin hydration, barrier function, and formulation aesthetics. The protocols outlined in

this document provide a comprehensive framework for the systematic evaluation of stearyl
laurate's performance. By employing these standardized methodologies, researchers and

formulators can generate robust and reliable data to support product development and claim

substantiation. While direct signaling pathways are not the primary mechanism of action for

emollients like stearyl laurate, its biophysical effects on the stratum corneum are profound and

measurable. Further research could explore the interaction of stearyl laurate with other

cosmetic ingredients and its impact on the delivery of active compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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